Cas no 698367-29-2 (5-Fluoro-1-benzothiophene-2-carbaldehyde)
5-Fluoro-1-benzothiophene-2-carbaldehyde is a fluorinated benzothiophene derivative featuring a reactive aldehyde functional group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of the fluorine substituent enhances its electronic properties, making it valuable for modulating reactivity and binding affinity in medicinal chemistry applications. The aldehyde group allows for further derivatization through condensation, reduction, or nucleophilic addition reactions. Its well-defined structure and high purity make it suitable for precise synthetic applications, including the construction of heterocyclic scaffolds and ligand design.
698367-29-2 structure
Product Name:5-Fluoro-1-benzothiophene-2-carbaldehyde
CAS No:698367-29-2
MF:C9H5FOS
MW:180.198804616928
MDL:MFCD15529706
CID:1073516
PubChem ID:49757465
Update Time:2025-07-28
5-Fluoro-1-benzothiophene-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro-1-benzothiophene-2-carbaldehyde
- 5-fluorobenzo[b]thiophene-2-carbaldehyde
- 5-fluorobenzo[b]thiophene-2-carboxaldehyde
- AG-L-24126
- CTK5D1429
- FE-0738
- fluorobenzothiophenecarbaldehyde
- RP10873
- AKOS006337065
- FT-0681973
- CS-0367088
- GNZOCQQFVGXLLK-UHFFFAOYSA-N
- DTXSID50677761
- 698367-29-2
- SCHEMBL793305
- J-517544
- DB-123988
-
- MDL： MFCD15529706
- Inchi： 1S/C9H5FOS/c10-7-1-2-9-6(3-7)4-8(5-11)12-9/h1-5H
- InChI Key： GNZOCQQFVGXLLK-UHFFFAOYSA-N
- SMILES： S1C(C=O)=CC2C=C(C=CC1=2)F
Computed Properties
- Exact Mass: 180.00455
- Monoisotopic Mass: 180.00451411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- PSA: 17.07
5-Fluoro-1-benzothiophene-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 056344-500mg |
5-Fluoro-1-benzothiophene-2-carbaldehyde, >95% |
698367-29-2 | >95% | 500mg |
$462.00 | 2023-09-05 | |
| Matrix Scientific | 056344-1g |
5-Fluoro-1-benzothiophene-2-carbaldehyde, >95% |
698367-29-2 | >95% | 1g |
$578.00 | 2023-09-05 | |
| Matrix Scientific | 056344-5g |
5-Fluoro-1-benzothiophene-2-carbaldehyde, >95% |
698367-29-2 | >95% | 5g |
$2050.00 | 2023-09-05 | |
| TRC | F047850-250mg |
5-Fluoro-1-benzothiophene-2-carbaldehyde |
698367-29-2 | 250mg |
$ 635.00 | 2022-06-05 | ||
| TRC | F047850-500mg |
5-Fluoro-1-benzothiophene-2-carbaldehyde |
698367-29-2 | 500mg |
$ 1060.00 | 2022-06-05 | ||
| Alichem | A169005217-1g |
5-Fluorobenzo[b]thiophene-2-carbaldehyde |
698367-29-2 | 95% | 1g |
$618.46 | 2023-09-01 | |
| Chemenu | CM389648-500mg |
5-fluoro-1-benzothiophene-2-carbaldehyde |
698367-29-2 | 95%+ | 500mg |
$*** | 2023-03-31 | |
| Chemenu | CM389648-1g |
5-fluoro-1-benzothiophene-2-carbaldehyde |
698367-29-2 | 95%+ | 1g |
$*** | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ0987-100MG |
5-fluoro-1-benzothiophene-2-carbaldehyde |
698367-29-2 | 95% | 100MG |
￥ 871.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ0987-250MG |
5-fluoro-1-benzothiophene-2-carbaldehyde |
698367-29-2 | 95% | 250MG |
￥ 1,392.00 | 2023-04-04 |
5-Fluoro-1-benzothiophene-2-carbaldehyde Suppliers
Amadis Chemical Company Limited
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(CAS:698367-29-2)5-Fluoro-1-benzothiophene-2-carbaldehyde
Order Number:A1089783
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:59
Price ($):2354.0
Email:sales@amadischem.com
5-Fluoro-1-benzothiophene-2-carbaldehyde Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:698367-29-2)5-Fluoro-1-benzothiophene-2-carbaldehyde
Purity:99%
Quantity:10g
Price ($):2354.0